Cas no 2558-28-3 (Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-)
2558-28-3 structure
Product Name:Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-
CAS No:2558-28-3
MF:C15H10FN
MW:223.245007038116
CID:281883
PubChem ID:5880631
Update Time:2025-09-26
Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-
- (Z)-2-(4-FLUOROPHENYL)-3-PHENYLACRYLONITRILE
- (Z)-2-(4-fluorophenyl)-3-phenylprop-2-enenitrile
- (2Z)-2-(4-Fluorophenyl)-3-phenylacrylonitrile
- 2-(4-Fluorophenyl)-3-phenylacrylonitrile
- A-(4-Fluorophenyl)cinnamonitrile
- PC4264
- 54648-47-4
- NSC-405092
- NSC 405092
- AKOS000352551
- E-alpha-(4-Fluorophenyl)cinnamonitrile, 97%
- 2-(4-fluorophenyl)-3-phenylprop-2-enenitrile
- (Z)-2-(4-fluorophenyl)-3-phenyl-prop-2-enenitrile
- E- alpha -(4-Fluorophenyl)cinnamonitrile
- NSC405092
- 2558-28-3
- MFCD08059541
- DB-289828
- AWMKCXLADSGTQN-GXDHUFHOSA-N
-
- Inchi: 1S/C15H10FN/c16-15-8-6-13(7-9-15)14(11-17)10-12-4-2-1-3-5-12/h1-10H/b14-10+
- InChI Key: AWMKCXLADSGTQN-GXDHUFHOSA-N
- SMILES: FC1C=CC(=CC=1)/C(/C#N)=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 223.08000
- Monoisotopic Mass: 223.079727485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 101-105 °C(lit.)
- PSA: 23.79000
- LogP: 3.88988
- Solubility: Not determined
Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-234852-1 g |
E-α-(4-Fluorophenyl)cinnamonitrile, |
2558-28-3 | 1g |
¥271.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-234852-1g |
E-α-(4-Fluorophenyl)cinnamonitrile, |
2558-28-3 | 1g |
¥271.00 | 2023-09-05 |
Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)- Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2558-28-3 (Benzeneacetonitrile,4-fluoro-a-(phenylmethylene)-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk